Cas no 59001-96-6 (5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline)
![5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline structure](https://ossimg.kuujia.com/scimg/59500/59001-96-6x500.png)
59001-96-6 structure
Product Name:5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline
CAS No:59001-96-6
MF:C14H19NO2
MW:233.30616402626
CID:1613177
PubChem ID:3042043
Update Time:2025-04-21
5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline
- BRN 1535666
- 1H-Cyclopent(h)isoquinoline, 2,3,4,7,8,9-hexahydro-5,6-dimethoxy-
- 59001-96-6
- 5,6-Dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopent(h)isoquinoline
- DTXSID30207747
- CHEMBL3277820
-
- Inchi： 1S/C14H19NO2/c1-16-13-10-5-3-4-9(10)12-8-15-7-6-11(12)14(13)17-2/h15H,3-8H2,1-2H3
- InChI Key： FUGROHFALLWYDF-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C2CCNCC=2C2CCCC=21)OC
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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